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Compound of Interest

Compound Name: 5-Fluorotryptamine hydrochloride
CAS No.: 2711-58-2
Cat. No.: B1295612
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
Fluorotryptamine hydrochloride (CAS: 2711-58-2). Adherence to these protocols is essential
for ensuring laboratory safety and minimizing exposure risk. This compound is intended for
research use only.

l. Quantitative Safety Data

A summary of the key quantitative data for 5-Fluorotryptamine hydrochloride is presented
below. This information is crucial for risk assessment and the implementation of appropriate
safety measures.
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Property Value Source
Molecular Formula CioH11FNz - HCI

Molecular Weight 214.67 g/mol

CAS Number 2711-58-2

Appearance Solid [1]
Purity >98% [2]

H302: Harmful if
swallowedH315: Causes skin

GHS Hazard Statements irritationH319: Causes serious [3]
eye irritationH335: May cause

respiratory irritation

Storage Temperature -20°C

Note: A specific oral LD50 value for 5-Fluorotryptamine hydrochloride is not readily
available. The GHS hazard statement H302 (Harmful if swallowed) indicates its potential for
oral toxicity.

Il. Experimental Protocol: Safe Handling of 5-
Fluorotryptamine Hydrochloride

The following is a step-by-step protocol for the safe handling of 5-Fluorotryptamine
hydrochloride in a laboratory setting. This protocol is designed to minimize the risk of
exposure and ensure the integrity of the experiment.

A. Personal Protective Equipment (PPE)
Before handling the compound, ensure the following PPE is worn:
o Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Nitrile gloves. Inspect gloves for any tears or punctures before use.[4]
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» Respiratory Protection: A NIOSH-approved N95 (or higher) respirator is recommended,
especially when handling the powder outside of a certified chemical fume hood.

e Body Protection: A laboratory coat must be worn at all times.[5]
B. Weighing and Preparation of Solutions

» Designated Area: All handling of powdered 5-Fluorotryptamine hydrochloride should be
conducted in a designated area, preferably within a certified chemical fume hood or a
powder containment hood to prevent inhalation of the powder.[6]

» Taring the Balance: Place a clean weigh boat or weigh paper on the analytical balance and
tare the scale to zero.[6]

» Weighing: Using a clean spatula, carefully transfer the desired amount of 5-
Fluorotryptamine hydrochloride to the weigh boat. Avoid creating dust. If any excess
powder is dispensed, do not return it to the original container. Dispose of it as chemical
waste.[5][6]

o Transfer: Carefully transfer the weighed powder into a suitable container (e.g., a beaker or
flask) for dissolution.

o Dissolving: Add the appropriate solvent to the container with the powder. Gently stir or
sonicate until the compound is fully dissolved. Refer to the quantitative data table for
solubility information in various solvents.

o Cleaning: After use, decontaminate the spatula and the weighing area with an appropriate
solvent (e.g., 70% ethanol) and wipe clean. Dispose of the weigh boat and any contaminated
wipes as chemical waste.

C. Post-Handling Procedures

e Hand Washing: Immediately after handling the compound and removing gloves, wash hands
thoroughly with soap and water.[7]

o Decontamination: Clean all work surfaces and equipment that may have come into contact
with the compound.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.addgene.org/protocols/weighing-reagents/
https://www.benchchem.com/product/b1295612/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-5-fluorotryptamine-hydrochloride
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b1295612/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-5-fluorotryptamine-hydrochloride
https://www.benchchem.com/product/b1295612/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-5-fluorotryptamine-hydrochloride
https://www.addgene.org/protocols/weighing-reagents/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Storage: Store the stock solution or remaining solid compound in a clearly labeled, sealed
container at the recommended storage temperature of -20°C.

lll. Operational and Disposal Plan

A systematic plan for the storage, handling of spills, and disposal of 5-Fluorotryptamine
hydrochloride is mandatory for maintaining a safe laboratory environment.

A. Storage Plan

o Store 5-Fluorotryptamine hydrochloride in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[8]

e The container should be tightly sealed and clearly labeled with the chemical name,
concentration (if in solution), and hazard symbols.

o Keep the compound in a locked cabinet or another secure location to prevent unauthorized
access.

B. Spill Response Plan

» Evacuate: In case of a significant spill, evacuate the immediate area.

» Alert: Notify your laboratory supervisor and the institutional safety officer.
« Ventilate: Ensure the area is well-ventilated, if it is safe to do so.

o Contain: For small powder spills, carefully cover with an absorbent material to avoid
generating dust. For liquid spills, contain with an appropriate absorbent material.

o Clean-up: Wearing appropriate PPE, carefully scoop the contained material into a labeled
waste container. Clean the spill area with a suitable solvent and then with soap and water.

» Dispose: Dispose of all contaminated materials as hazardous chemical waste.

C. Disposal Plan
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5-Fluorotryptamine hydrochloride is a halogenated organic compound and must be

disposed of as hazardous waste.[9]

Waste Collection: Collect all waste materials containing 5-Fluorotryptamine hydrochloride
(e.g., unused solutions, contaminated labware, and spill clean-up materials) in a designated,
labeled, and sealed hazardous waste container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
chemical name "5-Fluorotryptamine hydrochloride" and the associated hazards (e.g.,
Toxic, Irritant).

Segregation: Do not mix this waste with other non-halogenated or non-hazardous waste
streams.

Institutional Procedures: Follow your institution's specific procedures for hazardous waste
disposal. This typically involves contacting the Environmental Health and Safety (EHS) office
for waste pickup and disposal by a licensed hazardous waste management company.[10][11]

Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate
should be collected and disposed of as hazardous waste. Once decontaminated, the empty
container can be disposed of according to institutional guidelines.

IV. Visual Workflow for Handling 5-Fluorotryptamine
Hydrochloride

The following diagram illustrates the logical workflow for the safe handling of 5-

Fluorotryptamine hydrochloride from preparation to disposal.
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Workflow for Handling 5-Fluorotryptamine hydrochloride
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Caption: Workflow for handling 5-Fluorotryptamine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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